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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Verdyl acetate, a synthetic fragrance
ingredient. It covers its chemical identity, physicochemical properties, synthesis, and potential
biological activities. The information is compiled and presented to be a valuable resource for
professionals in research, development, and quality control.

Chemical Identity: Synonyms and Alternative Names

Verdyl acetate is known by a variety of synonyms and trade names within the chemical and
fragrance industries. A comprehensive list is provided in Table 1 for clear identification and
cross-referencing.

Table 1: Synonyms and Alternative Names for Verdyl Acetate
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Name Type Name

IUPAC Name 8-tricyclo[5.2.1.02,6]dec-3-enyl acetate[1][2]
CAS Number 5413-60-5[1][2][3][4]

EC Number 226-501-6[1][2]

UNII 5232EN3X2F[1][2]

Molecular Formula C12H1602[1][2][3]

Common Synonyms

Tricyclodecenyl acetate[2][3][4], Jasmacyclen[2]
[31[4], Greenyl acetate[2][3], Herbaflorat[2],
Dihydro-nordicyclopentadienyl acetate[2],
Cyclacet[5][6], Herbyl acetate[6][7]

Systematic Names

3a,4,5,6,7,7a-hexahydro-1H-4,7-methanoinden-
6-yl acetate[2], 4,7-Methano-1H-inden-6-ol,
3a,4,5,6,7,7a-hexahydro-, acetate[2]

Trade Names

Jasmacyclene (Givaudan)[7], Cyclacet® (IFF)
[8], Verdyl acetate (Kalp- Sutra), Verdyl acetate
(Yinghai)[8]

Physicochemical Properties

A summary of the key physicochemical properties of Verdyl acetate is presented in Table 2.

This data is essential for its handling, formulation, and analysis.

Table 2: Physicochemical Properties of Verdyl Acetate
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Property Value Reference

Molecular Weight 192.25 g/mol [11121[3]

Appearance Colorless to pale yellow liquid [11[7]

] Green, woody, floral, fruity, and

Odor Profile ) o [410719]
slightly anisic

Specific Gravity 1.070 - 1.080 @ 25°C [10]

Refractive Index 1.493 - 1.497 @ 20°C [10]

Boiling Point 258.42 °C (estimated) [7]

Flash Point >100 °C [71[10]

- Insoluble in water; soluble in

Solubility o [1]
alcohol and paraffin oil.
0.0282 hPa @ 20°C

Vapor Pressure , [4]
(estimated)

logP (o/w) 2.2 (estimated) [4][10]

Experimental Protocols
Synthesis of Verdyl Acetate

The industrial synthesis of Verdyl acetate is typically achieved through the acid-catalyzed

esterification of dicyclopentadiene with acetic acid or acetic anhydride. A detailed method is
described in patent CN103193639A.[11]

Materials:

Glacial acetic acid (2109)

Acetic anhydride (539)

Dicyclopentadiene (4109)

High chloride-phosphoric acid (binary complex acid catalyst) (4.29)
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e 15-30% Sodium hydroxide (NaOH) solution
e 10% Sodium sulfate (Na2SOa4) solution

» Saturated salt water

Equipment:

e Three-neck flask equipped with a thermometer, electric mixer, constant pressure dropping
funnel, and reflux condenser.

e Vacuum fractionation apparatus.
Procedure:

o Charge the three-neck flask with 210g of glacial acetic acid and 4.2g of high chloride-
phosphoric acid catalyst.

o Slowly add 53g of acetic anhydride to the flask. The temperature will rise to approximately
57°C.

» With stirring, slowly add 410g of dicyclopentadiene dropwise to the reaction flask over a
period of 5 hours, maintaining the reaction temperature between 50-80°C.

o Continue the reaction for 3-8 hours. Monitor the consumption of dicyclopentadiene by
chromatography. The reaction is considered complete when the dicyclopentadiene content is
below 0.5%.

o After completion, wash the reaction product successively with a 15-30% NaOH solution, a
10% Naz=S0a4 solution, and saturated salt water.

o Perform vacuum fractionation on the washed product, collecting the distillate at 104-106°C /
133.3Pa to obtain pure Verdyl acetate.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the primary analytical technique for the
identification and purity assessment of Verdyl acetate. While a specific, standardized protocol
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for Verdyl acetate is not readily available in the public domain, a general approach based on
the analysis of volatile fragrance compounds can be outlined.

General GC-MS Protocol Outline:

 Injection: A diluted solution of Verdyl acetate in a suitable solvent (e.g., ethanol or hexane)
is injected into the GC.

e Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium)
through a capillary column (e.g., a non-polar or medium-polar column like DB-5ms or HP-
5ms). The temperature of the column is gradually increased to separate the components of
the mixture based on their boiling points and interactions with the stationary phase.

o Mass Spectrometry: As the separated components elute from the GC column, they enter the
mass spectrometer. They are ionized (typically by electron ionization), and the resulting
charged fragments are separated based on their mass-to-charge ratio, generating a unique
mass spectrum for each component.

« Identification: The mass spectrum of the Verdyl acetate peak is compared to a reference
library (e.g., NIST) for positive identification.

Biological Activity and Safety
Antimicrobial Properties

Some studies suggest that Verdyl acetate possesses moderate antibacterial activity against
pathogens such as Staphylococcus aureus and Escherichia coli.[1] The proposed mechanism
of action involves the disruption of the bacterial cell membrane, leading to increased
permeability and eventual cell lysis.[1] However, detailed mechanistic studies and minimum
inhibitory concentration (MIC) data are not extensively reported in the available literature.

Use in Aromatherapy

Verdyl acetate is utilized in aromatherapy for its purported relaxing and stress-reducing
properties.[3] The mechanism is believed to be linked to the olfactory system's direct
connection to the limbic system of the brain, which is involved in emotion and memory.
Inhalation of the aroma is thought to trigger neurochemical responses that lead to a calming
effect.
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Safety Assessment

Verdyl acetate has been assessed for safety by the Research Institute for Fragrance Materials
(RIFM). The assessments indicate that it is not likely to be mutagenic or a
reproductive/developmental toxicant in humans.[11] It is also not considered a concern for skin
sensitization under current declared use levels. Safety data sheets (SDS) indicate that it may
cause mild skin and eye irritation, and inhalation of high concentrations of vapor may cause
dizziness.[10] It is also noted as being harmful to aquatic life with long-lasting effects.[2]

Visualizations
Experimental Workflow: Synthesis of Verdyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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